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Compound of Interest

Tris(6-
Compound Name:
isocyanatohexyl)isocyanurate

Cat. No. B1205225

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, safety information, and analytical methodologies for Hexamethylene Diisocyanate
Isocyanurate Trimer (HDI Trimer), identified by CAS number 3779-63-3. This document is
intended to serve as a key resource for professionals working with this compound in research
and development.

Core Physical and Chemical Data

Hexamethylene Diisocyanate Isocyanurate Trimer is a derivative of hexamethylene
diisocyanate (HDI). Its structure, featuring a stable isocyanurate ring and multiple isocyanate
functional groups, contributes to its utility in various industrial applications, particularly in the
formulation of high-performance coatings, adhesives, and sealants due to its excellent
resistance to chemicals, UV light, and weathering.[1]

Table 1: Physical and Chemical Properties of CAS 3779-63-3
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Property Value Source
Molecular Formula C24H36N60s6 [1]
Molecular Weight 504.58 g/mol

Clear, colorless to slightly
Appearance o ) [1]
yellow liquid or solid

NCO Content (theoretical) 25%

] ) 1300-2200 mPa:-s (for lower
Viscosity @ 25°C ) )
viscosity grades)

Specific Gravity @ 25°C 1.12
Flash Point (Setaflash) 196°C (385°F)
Storage Temperature 2-8°C, under inert atmosphere  [2]

Toxicological and Safety Information

HDI Trimer presents several health hazards that necessitate careful handling and the use of
appropriate personal protective equipment (PPE). The primary routes of exposure are
inhalation and skin contact.

Table 2: Summary of Toxicological and Safety Data for CAS 3779-63-3
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Precautionary

Hazard Description GHS Classification
Statements
) Harmful if inhaled, Acute Tox. 4
Acute Inhalation ] ] P261, P271,
o may cause respiratory  (Inhalation), STOT SE
Toxicity o P304+P340, P312
irritation.[3][4][5] 3
May cause an allergic
skin reaction.[3][4][5] P261, P272, P280,
Skin Sensitization Hexamethylene Skin Sens. 1 P302+P352,
diisocyanate is a P333+P313
potent skin sensitizer.
o May cause serious ] P280,
Eye Irritation o Eye Irrit. 2A
eye irritation.[2] P305+P351+P338
) o Causes skin irritation. ) ) P280, P302+P352,
Skin Irritation Skin Irrit. 2
[2] P332+P313
Harmful to aquatic life
Aquatic Toxicity with long lasting Aquatic Chronic 3 P273

effects.[5]

Experimental Protocols
Determination of Isocyanate (NCO) Content by Titration

The determination of the free NCO content is crucial for quality control and for calculating the
proper stoichiometry in polyurethane formulations. The most common method is back-titration
involving the reaction of the isocyanate with an excess of a standard solution of di-n-

butylamine, followed by titration of the unreacted amine with a standard acid solution.[6][7][8]

Materials and Reagents:
e Titrant: 0.5 mol/L or 1 mol/L Hydrochloric acid (HCI) standard solution[7][8]

e Reagent: Di-n-butylamine - toluene solution (e.g., 130 g of di-n-butylamine in 1 L of
dehydrated toluene)[8]

» Solvent: Dehydrated 2-propanol (isopropyl alcohol) or acetone[7][8]
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o Sample: Hexamethylene Diisocyanate Isocyanurate Trimer (CAS 3779-63-3)

e Equipment:

[¢]

Automatic titrator or manual titration setup with a burette

[¢]

Glass and reference electrodes suitable for non-agqueous titration

[e]

250 mL Erlenmeyer flasks with stoppers

o

Volumetric pipette (25 mL)

[¢]

Analytical balance

[e]

Magnetic stirrer and stir bars
Procedure:

o Sample Preparation: Accurately weigh approximately 2 g of the HDI Trimer sample into a
250 mL Erlenmeyer flask.[8]

e Reaction with Amine: Using a volumetric pipette, add exactly 25 mL of the di-n-butylamine-
toluene solution to the flask.[8]

e Reaction Incubation: Stopper the flask and gently stir the mixture using a magnetic stirrer for
15 minutes at room temperature to ensure the complete reaction of the isocyanate groups
with the amine.[8]

e Dilution: Add 150 mL of 2-propanol to the flask to dissolve the resulting urea and prepare the
solution for titration.[8]

« Titration: Immerse the electrode(s) into the solution and titrate with the standardized
hydrochloric acid solution until the endpoint is reached. The endpoint can be determined
potentiometrically.

o Blank Determination: Perform a blank titration by following the same procedure (steps 2-5)
but without adding the HDI Trimer sample. This is crucial to determine the initial amount of
amine in the reagent.[8]
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Calculation:
The NCO content (%) is calculated using the following formula:

Where:

V_blank = Volume of HCI solution used for the blank titration (mL)

V_sample = Volume of HCI solution used for the sample titration (mL)

N_HCI = Normality of the HCI standard solution (mol/L)

42.02 = Molecular weight of the NCO group ( g/mol)

W_sample = Weight of the sample (g)

Mandatory Visualizations
Synthesis Workflow of Hexamethylene Diisocyanate
Isocyanurate Trimer

The following diagram illustrates a general workflow for the synthesis of HDI Trimer, which
involves the cyclotrimerization of hexamethylene diisocyanate (HDI) monomer.[9]
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Reaction Setup
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:
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:
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'
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(e.g., via Film Evaporation)

Final Rroduct
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Caption: General synthesis workflow for Hexamethylene Diisocyanate Isocyanurate Trimer.
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Experimental Workflow for NCO Content Determination

The diagram below outlines the key steps in the experimental procedure for determining the
NCO content of HDI Trimer.

Sample and Blank Preparation

Accurately weigh ~2g of HDI Trimer Prepare a flask without HDI Trimer

Realtion

Add 25 mL of Di-n-butylamine-
toluene solution to both flasks

'

Stopper and stir for 15 minutes

Titration

Add 150 mL of 2-propanol

:

Titrate with standardized HCI solution

Calculation

Record titration volumes for
sample and blank

'

Calculate % NCO using the formula
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Caption: Experimental workflow for determining the NCO content of HDI Trimer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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